2-Bromo-1-(3-fluorophenyl)ethan-1-one
Overview
Description
2-Bromo-1-(3-fluorophenyl)ethan-1-one is a useful research compound. Its molecular formula is C8H6BrFO and its molecular weight is 217.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Biologically Active Compounds
2-Bromo-1-(3-fluorophenyl)ethan-1-one is used in the synthesis of various biologically active compounds. For example, it serves as an intermediate in the production of 10‐Aryl‐ and 10‐(Arylmethyl)acridin-9(10H)‐ones, which have potential applications in medicinal chemistry (Kobayashi et al., 2013). Additionally, it is utilized in creating complex bromo or iodo complexes of ruthenium(II), indicating its role in the development of advanced materials and catalysts (Barthazy et al., 2001).
Crystal Structure Analysis
The compound is also significant in crystallography. The synthesis and structural characterization of bromo derivatives like 1-(4-bromo-1-hydroxynaphthalen-2-yl)ethan-1-one, which can be related to this compound, provide insights into crystal packing and bonding styles in complex organic molecules (Patil et al., 2021).
Synthesis of Intermediates for Pharmaceutical Research
This chemical is used in the synthesis of intermediates for pharmaceutical research. For instance, it contributes to the formation of 1-(4-Bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, an important intermediate in developing biologically active compounds (Wang et al., 2016).
Nuclear Magnetic Resonance Spectroscopy
The compound is relevant in nuclear magnetic resonance (NMR) studies. Halogenated ethanes, closely related to this compound, are examined using NMR spectroscopy to understand their conformational equilibria and rates of conformational interconversion, contributing to the broader field of chemical analysis and materials science (Weigert et al., 1970).
Safety and Hazards
“2-Bromo-1-(3-fluorophenyl)ethan-1-one” is classified as dangerous. It causes severe skin burns and eye damage . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and storing in a corrosion-resistant container with a resistant inner liner .
Mechanism of Action
Target of Action
It’s known that the compound can cause irritation to the skin, eyes, and respiratory system
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Bromo-1-(3-fluorophenyl)ethan-1-one are not well-studied. Therefore, its impact on bioavailability is unclear. It’s important to note that the compound’s physical and chemical properties, such as its melting point of 34-35°C and boiling point of 76°C , could influence its pharmacokinetic behavior.
Result of Action
It’s known to cause irritation to the skin, eyes, and respiratory system , suggesting that it may induce inflammatory responses or other cellular changes in these tissues.
Properties
IUPAC Name |
2-bromo-1-(3-fluorophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITAQNNGDCNFGID-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60372073 | |
Record name | 2-Bromo-1-(3-fluorophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60372073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53631-18-8 | |
Record name | 2-Bromo-1-(3-fluorophenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60372073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-3'-fluoroacetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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